Cas no 1823367-36-7 (3-Amino-4-bromobenzofuran-2-carboxamide)

• Product Name: 3-Amino-4-bromobenzofuran-2-carboxamide
• CAS No: 1823367-36-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4937688
• Update Time: 2025-10-30

3-Amino-4-bromobenzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromobenzofuran-2-carboxamide

• Inchi： 1S/C9H7BrN2O2/c10-4-2-1-3-5-6(4)7(11)8(14-5)9(12)13/h1-3H,11H2,(H2,12,13)
• InChI Key： SJILYOGFKVHASH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=C(C(N)=O)O2)N

Computed Properties

• Exact Mass: 253.96909 g/mol
• Monoisotopic Mass: 253.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2
• Molecular Weight: 255.07

Additional information on 3-Amino-4-bromobenzofuran-2-carboxamide

3-Amino-4-Bromobenzofuran-2-Carboxamide: A Comprehensive Overview

The compound 3-Amino-4-Bromobenzofuran-2-Carboxamide (CAS No. 1823367-36-7) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique electronic properties and potential applications in drug design. The benzofuran core of this molecule serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its chemical and biological behavior.

The amino group (-NH₂) at position 3 and the bromo group (-Br) at position 4 on the benzofuran ring contribute to the compound's reactivity and selectivity. These substituents not only influence the molecule's electronic structure but also play a crucial role in its interactions with biological systems. Recent studies have highlighted the potential of 3-Amino-4-Bromobenzofuran-2-Carboxamide as a lead compound in the development of novel therapeutics targeting specific cellular pathways.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations, making it a valuable intermediate in organic synthesis. Researchers have exploited its reactivity to construct complex molecular architectures, including heterocyclic compounds and bioactive agents. The carboxamide group (-CONH₂) at position 2 further enhances the molecule's versatility, enabling it to engage in hydrogen bonding and other non-covalent interactions that are critical in drug-receptor interactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 3-Amino-4-Bromobenzofuran-2-Carboxamide. Quantum mechanical calculations have revealed that the bromine substituent significantly alters the electron density distribution across the benzofuran ring, which could be exploited for designing molecules with enhanced photovoltaic or electrochemical properties. This understanding has paved the way for its application in next-generation materials, such as organic semiconductors and light-emitting diodes (LEDs).

In terms of biological activity, 3-Amino-4-Bromobenzofuran-2-Carboxamide has shown promising results in preliminary assays targeting enzymes involved in inflammatory pathways. The bromine atom's electron-withdrawing effect is believed to enhance the molecule's binding affinity to these enzymes, potentially leading to novel anti-inflammatory agents. Furthermore, its amino group facilitates bioisosteric replacements, allowing chemists to explore a wide range of analogs with improved pharmacokinetic profiles.

The synthesis of 3-Amino-4-Bromobenzofuran-2-Carboxamide typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the benzofuran ring through cyclization reactions and subsequent functionalization to introduce the amino and bromo groups. Recent optimizations in these synthetic routes have improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of 3-Amino-4-Bromobenzofuran-2-Carboxamide. Preliminary data suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in pharmaceuticals and agrochemicals. However, further studies are required to fully assess its environmental impact and ensure sustainable practices during its production and application.

In conclusion, 3-Amino-4-Bromobenzofuran-2-Carboxamide (CAS No. 1823367-36-7) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic and computational techniques, position it as a key player in future innovations within pharmaceutical chemistry and materials science.